Cas no 34040-63-6 (Methyl 3-(chloromethyl)benzoate)

• Product Name: Methyl 3-(chloromethyl)benzoate
• CAS No: 34040-63-6
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• CID: 54175
• PubChem ID: 3248988
• Update Time: 2025-10-29

Methyl 3-(chloromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)benzoate
• 3-(Chloromethyl)benzoic acid methyl ester
• 3-(Chloromethyl)-benzoic acid methyl ester
• 3-Chlormethyl-benzoesaeure-methylester
• 3-chloromethyl-benzoic acid methyl ester
• 3-methoxycarbonylbenzyl chloride
• m-chloromethylbenzoic acid methyl ester
• Methyl 3-chloromethylbenzoate
• Methyl3-(chloromethyl)benzoate
• FT-0600295
• METHYLM-(CHLOROMETHYL)BENZOATE
• J-522097
• SCHEMBL1311719
• methyl-3-(chloromethyl)benzoate
• AKOS006239049
• NEXHXAMAIMAABX-UHFFFAOYSA-N
• 34040-63-6
• EN300-64432
• DTXSID90390629
• D87819
• 3-(methoxycarbonyl)benzyl chloride
• BS-23647
• Benzoic acid, 3-(chloromethyl)-, methyl ester
• MFCD00157184
• DB-006248

• MDL： MFCD00157184
• Inchi： 1S/C9H9ClO2/c1-12-9(11)8-4-2-3-7(5-8)6-10/h2-5H,6H2,1H3
• InChI Key： NEXHXAMAIMAABX-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 184.02900
• Monoisotopic Mass: 184.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.19
• Boiling Point: 276.8 °C at 760 mmHg
• Flash Point: 135.4 °C
• Refractive Index: 1.528
• PSA: 26.30000
• LogP: 2.21200
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 3-(chloromethyl)benzoate

Comprehensive Overview of Methyl 3-(chloromethyl)benzoate (CAS No. 34040-63-6): Properties, Applications, and Industry Insights

Methyl 3-(chloromethyl)benzoate (CAS No. 34040-63-6) is a versatile organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and specialty chemical manufacturing. This ester derivative, characterized by its chloromethyl functional group, has garnered significant attention due to its reactivity and adaptability in multi-step synthetic processes. With the increasing demand for fine chemicals and custom synthesis solutions, this compound plays a pivotal role in modern organic chemistry applications.

The molecular structure of Methyl 3-(chloromethyl)benzoate combines a benzoate ester framework with a reactive chloromethyl substituent, enabling diverse chemical transformations. Researchers frequently employ it as a building block for heterocyclic compounds or pharmaceutical precursors, aligning with current trends in green chemistry and atom-efficient synthesis. Its balanced lipophilicity and molecular weight (198.62 g/mol) make it particularly valuable in medicinal chemistry applications where precise structural modifications are required.

In industrial contexts, CAS 34040-63-6 demonstrates excellent compatibility with common organic solvents, including dichloromethane, tetrahydrofuran, and dimethylformamide. This solubility profile enhances its utility in catalytic reactions and polymer modification processes. Recent patent analyses reveal growing interest in its application for developing advanced materials, particularly in functional coatings and specialty adhesives where controlled reactivity is essential.

Quality specifications for Methyl 3-(chloromethyl)benzoate typically require ≥98% purity (HPLC), with strict control of residual solvents and byproducts. Analytical techniques such as GC-MS, NMR spectroscopy, and HPLC-UV are routinely employed for characterization. The compound's stability under inert atmospheres and at controlled temperatures (-20°C storage recommendations) ensures reliable performance in sensitive synthetic applications.

Emerging research explores the compound's potential in bioconjugation chemistry, where its chloromethyl group serves as an effective linker for protein modification and drug delivery systems. This aligns with current scientific focus on targeted therapies and precision medicine approaches. Additionally, its use in fluorescence probes development has been documented in recent ACS publications, demonstrating expanding applications in bioimaging technologies.

From a regulatory perspective, CAS 34040-63-6 complies with major chemical inventories including TSCA and EINECS. Manufacturers emphasize REACH compliance and provide comprehensive SDS documentation, addressing growing industry concerns about chemical safety and supply chain transparency. The compound's production typically follows GMP-like standards when intended for pharmaceutical applications.

The global market for Methyl 3-(chloromethyl)benzoate reflects broader trends in custom synthesis and contract manufacturing. Market analysts note increasing demand from Asia-Pacific regions, particularly for electronic chemicals and display materials production. Technical discussions frequently address process optimization strategies to improve yield and reduce environmental impact through catalytic alternatives to traditional stoichiometric methods.

Recent technological advancements have enabled more efficient production routes for 34040-63-6, including continuous flow chemistry approaches that enhance safety and scalability. These innovations respond to industry needs for sustainable manufacturing and waste reduction in fine chemical production. Academic and industrial collaborations continue to explore novel applications in material science and nanotechnology sectors.

For researchers working with Methyl 3-(chloromethyl)benzoate, proper handling procedures include using appropriate PPE and working in well-ventilated areas. While not classified as hazardous under standard conditions, its reactivity warrants careful consideration in experimental design. Storage recommendations emphasize protection from moisture and prolonged exposure to elevated temperatures to maintain optimal stability.

The compound's unique combination of aromaticity and reactive functionality positions it as valuable intermediate in cascade reactions and multi-component syntheses. Recent publications in The Journal of Organic Chemistry highlight innovative uses in constructing complex molecular architectures, particularly in natural product synthesis and fragment-based drug discovery approaches.

Looking forward, CAS 34040-63-6 is expected to maintain its relevance in chemical research and industrial applications. Ongoing studies investigate its potential in renewable energy materials and organic electronics, reflecting broader scientific interest in functional organic compounds. As synthetic methodologies evolve, this versatile building block will likely find new applications in emerging technological fields.